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Compound of Interest

Compound Name: (S)-1B-96212

Cat. No.: B12362828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of (S)-1B-96212, a novel cytotoxic macrolide. The information is curated
for professionals in the fields of oncology, pharmacology, and medicinal chemistry, with a focus
on data presentation, experimental methodologies, and the elucidation of its mechanism of

action.

Chemical Structure and Properties

(S)-1B-96212 is a novel member of the spiroketal-containing macrolide class of natural
products. It is produced by the marine actinomycete, Micromonospora sp.[1][2]. The molecule
consists of a 26-membered macrolide ring system, a distinctive spiroketal functional group, and
is glycosidically linked to the deoxy sugar L-rhodinose[1][2].

The aglycone of IB-96212 has the molecular formula C48H84014 and a molecular weight of
885.17 g/mol .

Table 1: Physicochemical Properties of (S)-1B-96212
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Property Value Reference
Molecular Formula C48H84014 (aglycone)

Molecular Weight 885.17 g/mol (aglycone)

Appearance White Powder

N Soluble in Methanol,
Solubility

Chloroform
UV Amax (MeOH) 232 nm
Optical Rotation [a]D25 -15.4° (c 0.5, MeOH)

Biological Activity: Cytotoxicity

(S)-1B-96212 has demonstrated potent cytotoxic activity against a panel of human cancer cell
lines. Notably, its activity is most pronounced against the P-388 murine leukemia cell line.

Table 2: In Vitro Cytotoxicity of (S)-1B-96212

Cell Line Cancer Type IC50 (pg/mL)
P-388 Murine Leukemia 0.001
A-549 Human Lung Carcinoma 10

Human Colon
HT-29 ) 10
Adenocarcinoma

MEL-28 Human Melanoma 10

Experimental Protocols
Fermentation and Isolation of (S)-IB-96212

The following protocol outlines the general procedure for the production and purification of (S)-
IB-96212 from Micromonospora sp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Macrolide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362828#s-ib-96212-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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